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Compound of Interest

Compound Name: 4-Methoxyphenyl

Cat. No.: B3050149

For Immediate Release

This technical guide is intended for researchers, scientists, and professionals in drug
development, providing a foundational understanding of the solubility of 4-methoxyphenol (also
known as mequinol or 4-hydroxyanisole). While extensive quantitative data in a comparative
format remains a subject for further empirical studies, this document synthesizes available
gualitative information and outlines standard methodologies for its experimental determination.

Core Concepts in Solubility

The solubility of a compound is a critical physicochemical parameter that influences its
behavior in various applications, from reaction kinetics in chemical synthesis to bioavailability in
pharmaceutical formulations. The principle of "like dissolves like" is a central concept,
suggesting that a solute will dissolve best in a solvent that has a similar polarity. For 4-
methoxyphenol, the presence of both a polar hydroxyl (-OH) group and a less polar methoxy (-
OCH3) group and benzene ring gives it a versatile solubility profile.

Qualitative Solubility Summary

4-Methoxyphenol is widely reported as a white to off-white crystalline solid that is soluble in a
range of common organic solvents. The following provides a qualitative summary of its
solubility:
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» High Solubility: 4-Methoxyphenol is readily soluble in polar protic and aprotic solvents. This
includes:

o Alcohols (e.g., methanol, ethanol)
o Ketones (e.g., acetone)

o Ethers (e.qg., diethyl ether)

o Esters (e.g., ethyl acetate)

e Good Solubility: It also demonstrates good solubility in less polar aromatic and halogenated
solvents, such as:

o Benzene
o Carbon Tetrachloride
o Limited Solubility: As expected, its solubility in non-polar aliphatic hydrocarbons is limited.

e Aqueous Solubility: 4-Methoxyphenol has limited solubility in water, with a reported value of
40 g/L at 25 °C. The pH of the aqueous solution can influence its solubility, with increased
solubility expected under basic conditions due to the deprotonation of the phenolic hydroxyl

group.

Quantitative Solubility Data

A comprehensive, comparative table of quantitative solubility data for 4-methoxyphenol across
a range of organic solvents at various temperatures is not readily available in the surveyed
literature. The determination of these precise values requires dedicated experimental
investigation. The following table is presented as a template for such future studies, with the
known aqueous solubility included for reference.
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Molar
Temperature Solubility ( . Mole Fraction
Solvent Solubility
(°C) g/100 mL) (x)
(moliL)
Water 25 4.0 0.322 0.0058
Data not Data not Data not Data not
Methanol ) ) ) )
available available available available
Data not Data not Data not Data not
Ethanol ) ) ] ]
available available available available
Data not Data not Data not Data not
Acetone ) ) ] ]
available available available available
Data not Data not Data not Data not
Ethyl Acetate ) ) ] )
available available available available
) Data not Data not Data not Data not
Dichloromethane ) ) ] )
available available available available
Data not Data not Data not Data not
Toluene ] ) ] ]
available available available available
Data not Data not Data not Data not
n-Hexane ] ) ] ]
available available available available

Experimental Protocols for Solubility Determination

The following outlines a standard experimental protocol for determining the solubility of 4-
methoxyphenol in an organic solvent using the widely accepted shake-flask method followed
by gravimetric analysis. This method is reliable for generating precise solubility data.

Objective:

To determine the equilibrium solubility of 4-methoxyphenol in a selected organic solvent at a
specified temperature.

Materials:
» 4-Methoxyphenol (high purity)
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Selected organic solvent (analytical grade)

Thermostatically controlled shaker bath or incubator

Analytical balance (readable to +0.1 mg)

Glass vials with screw caps

Syringe filters (chemically compatible with the solvent, e.g., PTFE)

Volumetric flasks and pipettes

Drying oven

Procedure: Shake-Flask Method

Sample Preparation: Add an excess amount of solid 4-methoxyphenol to a series of glass
vials. The presence of undissolved solid at the end of the experiment is crucial to ensure that
equilibrium has been reached.

Solvent Addition: Accurately pipette a known volume of the selected organic solvent into
each vial.

Equilibration: Securely cap the vials and place them in a thermostatically controlled shaker
bath set to the desired temperature. Allow the samples to shake for a sufficient period
(typically 24-72 hours) to ensure that equilibrium between the dissolved and undissolved
solute is achieved.

Phase Separation: After the equilibration period, allow the vials to rest in the temperature-
controlled environment for a sufficient time (e.g., 2-4 hours) to allow the excess solid to
settle.

Sample Withdrawal and Filtration: Carefully withdraw a sample of the supernatant using a
pre-warmed (or pre-cooled, to match the experimental temperature) syringe. Immediately
pass the solution through a syringe filter into a pre-weighed, clean, and dry vial. This step is
critical to remove any undissolved solid particles.
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Analysis: Gravimetric Method

e Weighing the Saturated Solution: Accurately weigh the vial containing the filtered saturated
solution.

o Solvent Evaporation: Place the vial in a drying oven at a temperature sufficient to evaporate
the solvent without causing degradation of the 4-methoxyphenol. The oven temperature
should be well below the boiling point of 4-methoxyphenol (243 °C). A gentle stream of
nitrogen can be used to accelerate evaporation.

e Drying to a Constant Weight: Continue to dry the vial containing the solid residue until a
constant weight is achieved (i.e., the difference between two consecutive weighings is
negligible).

» Final Weighing: Accurately weigh the vial containing the dry 4-methoxyphenol residue.

Data Calculation:

» Mass of dissolved 4-methoxyphenol: (Weight of vial + residue) - (Weight of empty vial)
e Mass of solvent: (Weight of vial + saturated solution) - (Weight of vial + residue)
o Solubility ( g/100 g solvent): (Mass of dissolved 4-methoxyphenol / Mass of solvent) x 100

o To express solubility in other units such as g/100 mL or molarity, the density of the solvent at
the experimental temperature is required.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the shake-flask method with gravimetric
analysis for determining the solubility of 4-methoxyphenol.
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Workflow for Solubility Determination

This guide underscores the qualitative solubility of 4-methoxyphenol in common organic
solvents and provides a robust framework for its quantitative determination. Further
experimental work is encouraged to populate the provided data table, which will be of
significant value to the scientific and industrial research communities.

« To cite this document: BenchChem. [The Solubility Profile of 4-Methoxyphenol in Common
Organic Solvents: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3050149#solubility-of-4-methoxyphenyl-in-common-
organic-solvents]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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